Cas no 5417-13-0 (1,3-Dimethylvioluric acid)

• Product name: 1,3-Dimethylvioluric acid
• CAS No: 5417-13-0
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD02685596
• CID: 382316
• PubChem ID: 222079

1,3-Dimethylvioluric acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-oxime
• 5-hydroxyimino-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 1,3-dimethylpyrimidine-2,4,5,6-tetraone 5-oxime
• 1,3-dimethylvioluric acid
• 4-Acridinol
• 4-hydroxy-acridine
• 5-hydroxyacridine
• 5-hydroxyamino-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
• 5-hydroxyimino-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
• 8-hydroxyacridine
• dimethylvioluric acid
• N,N'-dimethylvioluric acid
• NSC 14273
• NSC 7370
• F89270
• SCHEMBL3285696
• NSC-264286
• MFCD02685596
• NSC264286
• starbld0026032
• AKOS006277772
• NSC7370
• 5-(hydroxyimino)-1,3-dimethylpyrimidine-2,4,6(1h,3h,5h)-trione
• 5417-13-0
• 1,3-Dimethylviolursaure
• DTXSID80970111
• 5-(HYDROXYIMINO)-1,3-DIMETHYL-1,3-DIAZINANE-2,4,6-TRIONE
• 6-hydroxy-1,3-dimethyl-5-nitroso-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 54784-33-7
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 1,3-dimethyl-, 5-oxime
• 6-hydroxy-1,3-dimethyl-5-nitrosopyrimidine-2,4-dione
• NSC-7370
• DTXSID10969119
• NSC-14273
• NSC14273
• 6-Hydroxy-1,3-dimethyl-5-nitrosopyrimidine-2,4(1H,3H)-dione
• Oxyma-B
• Oxyma Pure B
• pyrimidine-2,4,6(1H,3H,5H)-trione, 5-hydroxyimino-1,3-dimethyl-
• 1,3-Dimethylvioluric acid

• MDL： MFCD02685596
• Inchi： InChI=1S/C6H7N3O4/c1-8-4(10)3(7-13)5(11)9(2)6(8)12/h10H,1-2H3
• InChI Key： ZKKRUZAUFNFQRI-UHFFFAOYSA-N
• SMILES： CN1C(=C(C(=O)N(C1=O)C)N=O)O

Computed Properties

• Exact Mass: 185.04400
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų
• XLogP3: -0.6

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144.9-145.5 ºC
• Solubility: Slightly soluble (28 g/l) (25 º C),
• PSA: 90.28000
• LogP: -1.25720

1,3-Dimethylvioluric acid Security Information

1,3-Dimethylvioluric acid Customs Data

• HS CODE：2933540000
• Customs Data：

  China Customs Code:

  2933540000

  Overview:

  2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 1,3-Dimethylvioluric acid

Comprehensive Analysis of 1,3-Dimethylvioluric Acid (CAS No. 5417-13-0): Properties, Applications, and Industry Trends

1,3-Dimethylvioluric acid (CAS No. 5417-13-0) is a specialized organic compound with a unique molecular structure, widely recognized in pharmaceutical and chemical research. This compound, also referred to as 1,3-dimethyl-5-hydroxy-1H-pyrimidine-2,4,6-trione, belongs to the violuric acid derivatives family. Its CAS registry number 5417-13-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in industrial and academic settings.

Recent advancements in synthetic chemistry have heightened interest in 1,3-dimethylvioluric acid due to its versatile applications. Researchers are exploring its role as a chelating agent and intermediate in the synthesis of nitrogen-containing heterocycles. The compound's thermal stability and solubility profile make it particularly valuable for controlled-release formulations, aligning with the growing demand for sustainable chemical processes in green chemistry initiatives.

The pharmaceutical industry has identified CAS 5417-13-0 as a potential building block for bioactive molecules. Studies suggest its utility in designing enzyme inhibitors, with particular relevance to oxidative stress-related pathways – a hot topic in neurodegenerative disease research. This connection to healthspan optimization and cellular protection mechanisms has increased its visibility in PubMed-indexed studies and patent filings.

From an analytical chemistry perspective, 1,3-dimethylvioluric acid exhibits distinctive spectroscopic signatures that facilitate its identification. The compound's UV-Vis absorption maxima at 270-290 nm and characteristic IR stretching frequencies (C=O at 1750 cm⁻¹, N-H at 3200 cm⁻¹) provide reliable quality control parameters. These properties are crucial for laboratories implementing ICH Q2(R1)-compliant methods in pharmaceutical analysis.

Material science applications of 5417-13-0 are emerging in coordination chemistry, where its ability to form stable complexes with transition metals is being investigated for catalytic systems. The compound's redox-active nature shows promise in developing electrocatalytic materials, coinciding with the global push for renewable energy technologies. This positions 1,3-dimethylvioluric acid as a compound of interest in battery research and fuel cell development.

Regulatory aspects of CAS No. 5417-13-0 comply with major chemical inventories including REACH and TSCA. Its environmental fate parameters (predicted log P of 0.82, water solubility >10 g/L at 25°C) suggest low bioaccumulation potential, making it favorable for eco-friendly formulations. These characteristics address growing consumer demand for sustainable chemicals in personal care and specialty materials.

Supply chain dynamics for 1,3-dimethylvioluric acid reflect broader trends in fine chemicals distribution. With major producers concentrated in Europe and Asia, the compound's global market availability is influenced by API manufacturing shifts and trade policy developments. Current pricing models account for its multistep synthesis involving condensation and methylation processes, with purity grades ranging from technical (90%) to HPLC (>99%).

Future research directions for 5417-13-0 may explore its supramolecular chemistry applications, particularly in host-guest systems design. Preliminary computational studies suggest interesting molecular recognition properties that could be exploited in sensor technologies. These potential applications align well with the expanding Internet of Things (IoT) sector's need for specialized chemical sensors.

Safety documentation for 1,3-dimethylvioluric acid indicates standard laboratory precautions are sufficient for handling. The compound's SDS profiles recommend PPE including nitrile gloves and safety goggles, with particular attention to dust control during weighing operations. Such protocols meet OSHA laboratory standards while maintaining accessibility for research applications.

In conclusion, 1,3-dimethylvioluric acid (CAS No. 5417-13-0) represents a multifaceted compound with expanding utility across scientific disciplines. Its evolving applications from medicinal chemistry to advanced materials underscore the importance of continued research into this violuric acid derivative. As industrial and academic interest grows, this compound is poised to contribute significantly to innovations in life sciences and sustainable technology sectors.